Cas no 1253394-96-5 (6-chloro-1-propyl-1H-1,3-benzodiazole-2-carbaldehyde)

• Product Name: 6-chloro-1-propyl-1H-1,3-benzodiazole-2-carbaldehyde
• CAS No: 1253394-96-5
• MF: C₁₁H₁₁ClN₂O
• MW: 222.67084145546
• CID: 5098706
• Update Time: 2026-03-03

6-chloro-1-propyl-1H-1,3-benzodiazole-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-1-propyl-1H-benzoimidazole-2-carbaldehyde
• 1H-Benzimidazole-2-carboxaldehyde, 6-chloro-1-propyl-
• 6-chloro-1-propyl-1H-1,3-benzodiazole-2-carbaldehyde

• Inchi： 1S/C11H11ClN2O/c1-2-5-14-10-6-8(12)3-4-9(10)13-11(14)7-15/h3-4,6-7H,2,5H2,1H3
• InChI Key： BRTKPANORLRFAW-UHFFFAOYSA-N
• SMILES： C1(C=O)N(CCC)C2=CC(Cl)=CC=C2N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 6-chloro-1-propyl-1H-1,3-benzodiazole-2-carbaldehyde

Research Brief on 6-chloro-1-propyl-1H-1,3-benzodiazole-2-carbaldehyde (CAS: 1253394-96-5)

6-chloro-1-propyl-1H-1,3-benzodiazole-2-carbaldehyde (CAS: 1253394-96-5) is a benzodiazole derivative that has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This compound, characterized by its unique structural features, has been the subject of several studies aimed at exploring its pharmacological properties and synthetic utility. The following research brief provides an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the significance of 6-chloro-1-propyl-1H-1,3-benzodiazole-2-carbaldehyde as a versatile intermediate in the synthesis of novel heterocyclic compounds. Its chloro and aldehyde functional groups make it a valuable building block for the construction of more complex molecules with potential biological activity. For instance, researchers have utilized this compound in the development of benzodiazole-based inhibitors targeting specific enzymes involved in inflammatory pathways. The compound's ability to act as a precursor for further chemical modifications has been demonstrated in several synthetic routes, including nucleophilic substitution and condensation reactions.

In terms of biological activity, preliminary investigations have revealed that 6-chloro-1-propyl-1H-1,3-benzodiazole-2-carbaldehyde exhibits moderate inhibitory effects against certain kinases and proteases. These findings suggest its potential as a lead compound for the development of new therapeutic agents targeting diseases such as cancer and autoimmune disorders. However, further in vitro and in vivo studies are required to fully elucidate its mechanism of action and optimize its pharmacological profile. Recent publications have also explored the compound's interactions with biological macromolecules, providing insights into its binding affinity and selectivity.

The synthesis of 6-chloro-1-propyl-1H-1,3-benzodiazole-2-carbaldehyde has been optimized in recent years, with several research groups reporting improved yields and purity through the use of novel catalysts and reaction conditions. For example, a 2023 study demonstrated the efficacy of palladium-catalyzed cross-coupling reactions in the preparation of this compound, achieving high regioselectivity and minimal byproduct formation. These advancements in synthetic methodology are expected to facilitate the large-scale production of the compound for further biological evaluation and drug development efforts.

Despite the promising results, challenges remain in the development of 6-chloro-1-propyl-1H-1,3-benzodiazole-2-carbaldehyde as a therapeutic agent. Issues such as solubility, stability, and bioavailability need to be addressed through structural modifications and formulation strategies. Ongoing research is focused on derivatizing the core structure to enhance its drug-like properties while maintaining or improving its biological activity. Collaborative efforts between chemists and biologists are crucial to advancing this compound from the bench to the clinic.

In conclusion, 6-chloro-1-propyl-1H-1,3-benzodiazole-2-carbaldehyde (CAS: 1253394-96-5) represents a promising scaffold for medicinal chemistry applications. Its synthetic accessibility, combined with its demonstrated biological activity, makes it a valuable tool for drug discovery. Future research should prioritize the exploration of its therapeutic potential, optimization of its pharmacokinetic properties, and investigation of its safety profile. As the field of chemical biology continues to evolve, compounds like this will play an increasingly important role in the development of next-generation therapeutics.